Cas no 2197448-33-0 (N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide)

• Product Name: N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide
• CAS No: 2197448-33-0
• MF: C₁₉H₂₂ClN₃O₃
• MW: 375.849283695221
• CID: 5410673
• Update Time: 2025-07-17

N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide

• Inchi： 1S/C19H22ClN3O3/c1-2-16(24)21-8-5-17(25)23-9-6-12(7-10-23)18-14-4-3-13(20)11-15(14)22-19(18)26/h2-4,11-12,18H,1,5-10H2,(H,21,24)(H,22,26)
• InChI Key： SYSXQPGYPPXDGF-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CCC(C2C3=C(NC2=O)C=C(Cl)C=C3)CC1)=O)(=O)C=C

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 653.2±55.0 °C(Predicted)
• pka: 13.25±0.40(Predicted)

Additional information on N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide

Research Brief on N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS: 2197448-33-0)

Recent studies on the compound N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS: 2197448-33-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicine. This compound, characterized by its unique indole and piperidine scaffold, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its pharmacological properties. Preliminary findings suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its efficacy in inhibiting key enzymes and receptors, which could translate into therapeutic benefits for conditions such as autoimmune diseases and certain cancers.

One of the most significant advancements in the study of this compound is its improved pharmacokinetic profile compared to earlier analogs. Researchers have optimized its solubility and bioavailability, addressing previous limitations related to drug delivery. These improvements have been validated through animal models, where the compound showed enhanced tissue penetration and sustained plasma concentrations.

In addition to its therapeutic potential, the synthesis and scalability of N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide have also been explored. Recent publications describe innovative synthetic routes that yield higher purity and greater efficiency, which are critical for large-scale production. These developments are expected to facilitate further preclinical and clinical evaluations.

Despite these promising results, challenges remain, particularly in understanding the compound's long-term safety profile and potential off-target effects. Ongoing studies are employing advanced techniques such as CRISPR screening and proteomics to map its interactions within biological systems comprehensively. These efforts aim to identify any unforeseen toxicities and optimize dosing regimens for future clinical trials.

In conclusion, N-[3-[4-(6-Chloro-2,3-dihydro-2-oxo-1H-indol-3-yl)-1-piperidinyl]-3-oxopropyl]-2-propenamide represents a compelling candidate for further development in the chemical biology and pharmaceutical sectors. Its unique structural features and demonstrated biological activity underscore its potential to address unmet medical needs. Continued research will be essential to fully realize its therapeutic applications and ensure its safe and effective use in clinical settings.